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Compound of Interest

Compound Name: Closantel-13C6

Cat. No.: B8818649 Get Quote

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of Closantel-13C6, ensuring the safety of laboratory personnel and the integrity of

research.

Closantel is an anthelmintic agent and is considered toxic if swallowed, causing potential

damage to organs through prolonged or repeated exposure[1]. The isotopically labeled version,

Closantel-13C6, should be handled with the same precautions.

Hazard Identification and Engineering Controls
Closantel is classified as a toxic solid and presents hazards through ingestion and prolonged

exposure[1]. Therefore, it is imperative to handle this compound within a well-ventilated area,

preferably in a laboratory hood or an exhaust booth equipped with a HEPA filter to minimize

inhalation exposure[1].

Key Safety Precautions:

Avoid direct contact with the product[1].

Do not breathe dust, fumes, gas, mist, vapors, or spray[1].

Do not eat, drink, or smoke when using this product[2].

Wash hands and skin thoroughly after handling[2][3].
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to provide a barrier against exposure. The

following PPE is required when handling Closantel-13C6:

Gloves: Wear two pairs of nitrile rubber gloves. The inner glove should be tucked under the

cuff of the lab coat, and the outer glove should be worn over the cuff[4]. Gloves should be

changed regularly, at least hourly, or immediately if they are torn, punctured, or

contaminated[4].

Gown: A disposable, long-sleeved gown made of a low-permeability fabric with a solid front

and tight-fitting cuffs is required. Gowns should be changed every two to three hours or

immediately after a spill[4][5].

Eye and Face Protection: Safety glasses with side shields or goggles are mandatory. A face

shield should be worn in situations where there is a potential for splashing or aerosol

generation[2].

Respiratory Protection: When handling the powder form of Closantel-13C6 outside of a

containment system like a fume hood, a NIOSH-approved respirator (e.g., an N95) is

necessary to prevent inhalation of airborne particles[5][6].

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

All handling of solid Closantel-13C6 should be conducted within a certified chemical fume

hood or a glove box to contain any dust.

Use dedicated equipment (spatulas, weigh boats) for handling the compound.

Before starting, ensure all necessary PPE is correctly worn.

2. Solution Preparation:

When dissolving the compound, add the solvent slowly to the solid to avoid splashing.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b8818649?utm_src=pdf-body
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20and%20Closantel%20Sodium%20Formulation_AH_US_EN.pdf
https://www.benchchem.com/product/b8818649?utm_src=pdf-body
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.benchchem.com/product/b8818649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8818649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep containers closed when not in use.

3. Experimental Use:

Clearly label all containers with the compound name, concentration, and hazard symbols.

Conduct all experimental procedures involving Closantel-13C6 within a fume hood.

Disposal Plan
Proper disposal of Closantel-13C6 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: All disposable items that have come into contact with Closantel-13C6, such as

gloves, gowns, weigh boats, and paper towels, should be collected in a dedicated, clearly

labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, sealed, and clearly labeled hazardous waste container. Do not empty into

drains[1].

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

puncture-resistant sharps container labeled as hazardous waste[7].

Decontamination:

Work surfaces and equipment should be decontaminated after use. A sodium hypochlorite

solution can be used to wash the non-recoverable remainder of the product[1].

Final Disposal:

All hazardous waste must be disposed of through an approved hazardous waste disposal

service in accordance with local, state, and federal regulations[2][7].

Quantitative Data Summary
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Parameter Value Reference

Chemical Formula C₁₆¹³C₆H₁₄Cl₂I₂N₂O₂ [8][9]

Molecular Weight 669.03 g/mol [8][9]

Purity ≥ 98% [8]

Isotopic Enrichment ≥ 99% ¹³C [8]

Storage Temperature 2-8°C [9][10]

Oral Acute Toxicity (ATE)
50 mg/kg bodyweight (for

Closantel)
[1]

Acceptable Daily Intake

(Humans)
≤ 0.03 mg/kg [11]

Experimental Workflow Diagram
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Caption: Workflow for handling Closantel-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8818649?utm_src=pdf-custom-synthesis
https://sds.edqm.eu/pdf/SDS/EDQM_201600229_1.0_SDS_EN.pdf?ref=1655233803
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20and%20Closantel%20Sodium%20Formulation_AH_US_EN.pdf
http://www.wsdagribusiness.com/images/MSDS/WSD_Closantel.pdf
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.unmc.edu/publichealth/cscash/_documents/_news/news-livestock-product-cleanup.pdf
https://www.schd-shimadzu.com/en/stable-labeled-standards/6651-202166--13C6-Closantel.html
https://clearsynth.com/product/CS-T-93414
https://www.sigmaaldrich.com/US/en/sds/SIAL/75047
https://pmc.ncbi.nlm.nih.gov/articles/PMC9923259/
https://www.benchchem.com/product/b8818649#personal-protective-equipment-for-handling-closantel-13c6
https://www.benchchem.com/product/b8818649#personal-protective-equipment-for-handling-closantel-13c6
https://www.benchchem.com/product/b8818649#personal-protective-equipment-for-handling-closantel-13c6
https://www.benchchem.com/product/b8818649#personal-protective-equipment-for-handling-closantel-13c6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8818649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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